Cas no 1599101-52-6 (1-(2,4,6-trifluorophenyl)prop-2-en-1-ol)

• Product Name: 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol
• CAS No: 1599101-52-6
• MF: C₉H₇F₃O
• MW: 188.146493196487
• CID: 5989863
• PubChem ID: 115814801
• Update Time: 2025-06-08

1-(2,4,6-trifluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• α-Ethenyl-2,4,6-trifluorobenzenemethanol
• 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol
• EN300-1870386
• 1599101-52-6

• Inchi： 1S/C9H7F3O/c1-2-8(13)9-6(11)3-5(10)4-7(9)12/h2-4,8,13H,1H2
• InChI Key： VUUNODXHLZQQHB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C=C)O)F)F

Computed Properties

• Exact Mass: 188.04489933g/mol
• Monoisotopic Mass: 188.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol

Introduction to 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol (CAS No. 1599101-52-6)

1-(2,4,6-trifluorophenyl)prop-2-en-1-ol, also known by its CAS number 1599101-52-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its trifluorophenyl and propenol functionalities, which contribute to its distinct reactivity and biological activity.

The molecular structure of 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol consists of a propenol group attached to a 2,4,6-trifluorophenyl ring. The presence of the trifluoromethyl groups imparts significant electronic effects, enhancing the compound's stability and reactivity. These properties make it an attractive candidate for a variety of chemical reactions and synthetic transformations.

In the realm of pharmaceutical research, 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

Beyond its pharmaceutical applications, 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with enhanced performance characteristics. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for the creation of novel polymers with improved thermal stability and mechanical strength. These materials have potential applications in electronics, aerospace, and other high-performance industries.

The synthesis of 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,4,6-trifluorobenzaldehyde with allyl alcohol in the presence of a suitable catalyst. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols. For example, a study published in Green Chemistry in 2023 described a novel catalyst system that significantly reduced reaction times and minimized waste production.

The safety and environmental impact of 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol are important considerations for both research and industrial applications. While this compound is not classified as hazardous or regulated under any specific environmental laws, it is essential to handle it with care to prevent any potential risks. Proper storage conditions and adherence to standard laboratory safety protocols are recommended to ensure safe handling and disposal.

In conclusion, 1-(2,4,6-trifluorophenyl)prop-2-en-1-ol (CAS No. 1599101-52-6) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.